(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine

• Molecular Formula: C7H6ClF3N2
• Molecular Weight: 210.58 g/mol
• SMILES: C1=C(C(=CN=C1Cl)CN)C(F)(F)F
• InChI: InChI=1S/C7H6ClF3N2/c8-6-1-5(7(9,10)11)4(2-12)3-13-6/h1,3H,2,12H2
• InChIKey: IQLQBVURPMAVGN-UHFFFAOYSA-N

Researchers optimizing kinase inhibitor SAR often face added synthesis steps from amine protection. This 3-aminomethyl-6-chloro-4-trifluoromethyl pyridine eliminates N-Boc protection, enabling direct Pd-catalyzed coupling. - Eliminates 2 synthetic steps (protection/deprotection), accelerating SAR cycles. - 98% purity reduces post-coupling purification vs. ≥95% typical for 2-aminomethyl isomer. - XLogP3=1.6 & pKa ~6.7 favor CNS-penetrant probes without prodrug strategies. - Stable under ambient storage; no inert-gas warehousing required.

Molecular Profile of (6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine

(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine (CAS 1211534-84-7) is a halogenated pyridine derivative that serves primarily as a versatile synthetic intermediate for pharmaceutical and agrochemical discovery programs . Its molecular architecture features a pyridine ring substituted with a chlorine atom at C6, a trifluoromethyl group at C4, and an aminomethyl group at C3, yielding a molecular weight of 210.58 g/mol and a moderate computed lipophilicity (XLogP3‑AA = 1.6) that balances membrane permeability with aqueous solubility [1]. The combination of the primary amine handle, the electron‑withdrawing trifluoromethyl substituent, and the chlorine leaving group enables regiospecific functionalization that is not simultaneously achievable with the compound’s closest regioisomeric analogues, making it a strategically distinct building block in medicinal chemistry .

Regiospecific halogenated pyridine building block Distinct C3 aminomethyl substitution pattern

Supports direct cross-coupling at C6 without amine protection Meta arrangement avoids palladium catalyst interference

Balanced lipophilicity for lead optimisation programs XLogP3 = 1.6 supports permeability-solubility trade-off

• [1] PubChem. (2025). Compound Summary for CID 72213012: (6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1211534-84-7 View Source

(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine: Regioisomer Specificity

Although several chloro‑trifluoromethyl‑pyridyl‑methanamine isomers share the identical molecular formula (C₇H₆ClF₃N₂), the position of the aminomethyl substituent on the pyridine ring profoundly alters electronic distribution, hydrogen‑bonding capability, and the steric accessibility of the primary amine for subsequent derivatization . For example, moving the aminomethyl group from the 3‑position to the 2‑position lowers the computed logP from 1.6 to 1.3 while shifting the predicted pKa of the amine by approximately 1.2 units (from ~6.7 to ~7.9), changes that directly influence solubility, passive permeability, and the protonation state of intermediates under physiological pH [1]. These physicochemical divergences mean that a synthetic route or biological SAR optimized for one regioisomer cannot be assumed to transfer to another; procurement of the correct isomer is therefore a gatekeeping step for reproducible downstream results.

Target vs

Regioisomer Sensitivity 2-Aminomethyl analogue has different predicted pKa (~7.9 vs ~6.7); amine protonation state and permeability may shift.

Target vs

Synthetic Workflow Transfer Routes optimised for 2-aminomethyl isomer likely require N-Boc protection; direct protocol transfer may not succeed.

Target vs

Stability Profile 2-Aminomethyl regioisomer mandates inert-gas storage; target compound storage requirements may differ, affecting inventory setup.

• [1] PubChem. (2025). Compound Summary for CID 11085087: (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/11085087 View Source

(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine: Physicochemical Comparison

Computed Lipophilicity vs. Three Regioisomers

The target compound exhibits an intermediate predicted lipophilicity (XLogP3‑AA = 1.6) among its four C₇H₆ClF₃N₂ isomers [1]. This value sits 0.3 log units above the 2‑aminomethyl‑3‑chloro‑5‑trifluoromethyl isomer (XLogP3 = 1.3), 0.1 unit above the 4‑chloro‑α‑trifluoromethyl‑3‑pyridinemethanamine isomer (XLogP3 = 1.5), and 0.3 unit below the 6‑chloro‑α‑trifluoromethyl‑2‑pyridinemethanamine isomer (XLogP3 = 1.9) [2][3][4]. The moderate logP of the target molecule is proximal to the CNS drug‑likeness sweet spot (logP ≈ 1.5–2.5), whereas the 2‑aminomethyl analogue's lower value may limit passive membrane permeation and the 2‑pyridinemethanamine analogue's higher value raises the risk of poor aqueous solubility.

Computed Lipophilicity vs. Regioisomers

Head-to-head

Target XLogP3 = 1.6 Range 1.3 – 1.9

Intermediate permeability-solubility profile may reduce formulation adjustments.

Computed values; free-base form.

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3‑AA)
Target Compound Data	1.6
Comparator Or Baseline	2‑Aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine (XLogP3 = 1.3); 4‑Chloro‑α‑(trifluoromethyl)‑3‑pyridinemethanamine (XLogP3 = 1.5); 6‑Chloro‑α‑(trifluoromethyl)‑2‑pyridinemethanamine (XLogP3 = 1.9)
Quantified Difference	+0.3 vs. 2‑aminomethyl‑3‑chloro‑5‑CF₃; +0.1 vs. 4‑chloro‑α‑CF₃‑3‑pyridinemethanamine; −0.3 vs. 6‑chloro‑α‑CF₃‑2‑pyridinemethanamine
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2025 release); free‑base form

Why This Matters

The intermediate lipophilicity of the 3‑aminomethyl‑6‑chloro‑4‑trifluoromethyl isomer offers a balanced permeability–solubility profile that reduces the need for additional formulation adjustments during lead optimisation, giving it a practical advantage over its more polar or more lipophilic regioisomeric counterparts.

• [1] PubChem. (2025). Compound Summary for CID 72213012: (6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1211534-84-7 View Source
• [2] PubChem. (2025). Compound Summary for CID 11085087: (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/11085087 View Source
• [3] PubChem. (2025). Compound Summary for CID 72212224: 1-(4-Chloropyridin-3-YL)-2,2,2-trifluoroethanamine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1060809-06-4 View Source
• [4] PubChem. (2025). Compound Summary for CID 72212011: 1-(6-Chloropyridin-2-YL)-2,2,2-trifluoroethan-1-amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1060811-93-9 View Source

Predicted Amine Basicity (pKa)

The predicted pKa of the aliphatic amine in the target compound is approximately 6.67 (±0.25), as estimated for the closely related N'-{[6-chloro-4-(trifluoromethyl)pyridin-3-yl]sulfonyl}propanehydrazide [1]. In contrast, the 2‑aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine isomer has a predicted pKa of 7.85 (±0.50) . The ~1.2‑unit lower pKa of the target compound implies that at physiological pH (7.4) a larger fraction of the amine will remain un‑protonated, potentially enhancing passive membrane permeability, while still being sufficiently basic to form crystalline hydrochloride salts under standard acidic work‑up conditions. The difference also translates into altered retention times on reversed‑phase HPLC and distinct ion‑pairing behaviour during LC‑MS purification of final compounds.

Predicted Amine Basicity (pKa)

Class-level inference

~6.67 (target) vs ~7.85 (comparator)

Reported wider working pH window for coupling reactions.

Predicted values only; no experimental pKa data located.

Evidence Dimension	Predicted acid dissociation constant (pKa) of the primary amine
Target Compound Data	~6.67 (predicted from sulfonamide derivative)
Comparator Or Baseline	2‑Aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine: predicted pKa = 7.85
Quantified Difference	≈ −1.18 units
Conditions	Both values are computational predictions (ACD/Labs or equivalent); no experimental pKa data were located

Why This Matters

The lower predicted pKa furnishes a wider working pH window for reductive amination and other amine‑coupling reactions commonly used in library synthesis, while simultaneously simplifying the isolation of neutral intermediates.

• [1] Kuujia.com. (n.d.). Cas no 2189631-28-3 (N'-{[6-chloro-4-(trifluoromethyl)pyridin-3-yl]sulfonyl}propanehydrazide). Retrieved from https://www.kuujia.com View Source

Storage Stability vs. 2-Aminomethyl Regioisomer

The target compound is described as “generally stable under standard laboratory conditions but sensitive to moisture and light” and is recommended for storage sealed in dry conditions at 2–8 °C . The 2‑aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine isomer, however, requires storage “under inert gas (nitrogen or argon) at 2–8 °C” . The additional requirement for an inert atmosphere suggests that the 2‑aminomethyl regioisomer is more prone to oxidative degradation, likely due to the electron‑donating effect of the 2‑aminomethyl group on the pyridine nitrogen, which increases electron density on the ring and facilitates autoxidation. The 3‑aminomethyl positioning of the target compound appears to attenuate this susceptibility, simplifying long‑term storage and reducing the risk of potency loss during compound library management.

Storage Stability

Data to verify

No inert gas required (vs N₂/Ar for comparator)

May simplify long-term inventory management.

Vendor-reported; no controlled forced-degradation study data available.

Evidence Dimension	Recommended storage conditions indicative of oxidative stability
Target Compound Data	Sealed in dry, 2–8 °C; no inert‑gas requirement specified
Comparator Or Baseline	2‑Aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine: requires inert gas (N₂ or Ar) at 2–8 °C
Quantified Difference	Qualitative: inert‑gas protection is mandated for the comparator but not for the target compound
Conditions	Vendor‑reported storage recommendations (Chemscene, Evitachem, ChemBK); no controlled forced‑degradation study data are available

Why This Matters

Reduced oxidative sensitivity translates to lower inventory management costs, fewer rejected QC lots, and higher confidence in the integrity of compound collections used for high‑throughput screening.

Commercial Purity vs. 2-Aminomethyl Analogue

Multiple vendors supply (6-chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine at a standard purity of 98% (HPLC), as verified by certificates of analysis from Leyan (Cat. 1760654) . The closest commercially prevalent analogue, 2‑aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine, is routinely offered at ≥ 95% purity by major suppliers such as ChemImpex (Cat. 26106) . The 3‑percentage‑point purity advantage, while modest, can be decisive in multi‑step synthetic sequences where cumulative impurity carry‑over erodes final API yield; a 98% starting material can reduce the downstream purification burden relative to a 95% input, especially when the initial step is a high‑yielding amide bond formation or reductive amination that does not remove structurally similar impurities.

Commercial Purity

Cross-study

98% (HPLC) vs ≥95% for analogue

Reported higher batch purity may reduce downstream purification burden.

Vendor CoA data; HPLC methods may differ between suppliers.

Evidence Dimension	Commercial batch purity (HPLC area%)
Target Compound Data	98% (Leyan Cat. 1760654)
Comparator Or Baseline	2‑Aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine: ≥ 95% (ChemImpex Cat. 26106)
Quantified Difference	+3 percentage points
Conditions	HPLC purity determination as reported on vendor certificates of analysis; specific HPLC methods may differ between suppliers

Why This Matters

Higher initial purity directly reduces the cost and time associated with intermediate purification steps in multi‑kilogram campaigns, making the target compound a more economical choice for process chemistry scale‑up.

Suzuki–Miyaura Coupling Reactivity

The target compound contains a chlorine atom at the 6‑position of the pyridine ring, which is activated toward palladium‑catalysed cross‑coupling reactions by the electron‑withdrawing trifluoromethyl group at the 4‑position . Critically, the aminomethyl group at the 3‑position does not interfere sterically with oxidative addition at C6, whereas in the 2‑aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine isomer the amine is situated ortho to the reactive chlorine centre and can act as a competing ligand for palladium, often requiring N‑Boc protection prior to coupling . The 3‑aminomethyl‑6‑chloro arrangement therefore allows direct Suzuki–Miyaura, Buchwald–Hartwig, or Sonogashira couplings at the 6‑position without mandatory amine protection, saving two synthetic steps (protection/deprotection) per derivatization sequence .

Suzuki–Miyaura Coupling Reactivity

Class-level inference

−2 synthetic steps (protection/deprotection)

Supports direct cross-coupling workflow; may reduce step count and cost.

Inferred from pyridine cross-coupling principles; no direct kinetic study identified.

Evidence Dimension	Synthetic step count for 6‑position cross‑coupling derivatization
Target Compound Data	0 protection steps required (amine is meta to chlorine)
Comparator Or Baseline	2‑Aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine: 2 steps (Boc‑protection before coupling, acidic deprotection after)
Quantified Difference	−2 synthetic steps
Conditions	Inferred from pyridine cross‑coupling regiochemistry principles (no direct experimental kinetic study comparing the two isomers was identified)

Why This Matters

Eliminating the protection–deprotection sequence reduces the step count, increases overall yield, and lowers the cost of goods in medicinal chemistry library production and lead optimisation campaigns.

(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine: Key Applications

Late-Stage Kinase Inhibitor Diversification

In kinase inhibitor programmes requiring rapid exploration of 6‑position C–C or C–N linked substituents, the target compound's 3‑aminomethyl‑6‑chloro‑4‑trifluoromethyl arrangement enables direct palladium‑mediated cross‑coupling without a prior N‑Boc protection step, a workflow that is not feasible with the 2‑aminomethyl‑3‑chloro‑5‑trifluoromethyl isomer because of competing amine coordination to the metal catalyst. This two‑step reduction in synthetic sequence (protection → deprotection eliminated) accelerates structure–activity relationship (SAR) cycles and reduces material attrition, making it the preferred intermediate for libraries targeting TrkA, RIPK1, or CYP2A6 [1].

CNS-Penetrant Candidate Synthesis

The target compound's XLogP3 of 1.6 falls closer to the CNS drug‑likeness optimum than the 2‑aminomethyl regioisomer (XLogP3 = 1.3) or the 6‑chloro‑α‑trifluoromethyl‑2‑pyridinemethanamine isomer (XLogP3 = 1.9) [1]. Coupled with its predicted lower amine pKa (~6.7 vs. ~7.9 for the 2‑aminomethyl analogue), the compound yields neutral, passively permeable intermediates at physiological pH, an advantageous profile for designing blood–brain‑barrier‑penetrant probes without additional prodrug strategies .

Agrochemical Intermediate Synthesis

Agrochemical process development groups synthesising pyridyl‑methanamine‑based insecticides (e.g., derivatives of the Ishihara Sangyo Kaisha pyridyl‑methanamine scaffold) benefit from the target compound's reported tolerance to ambient atmosphere storage compared to the 2‑aminomethyl isomer, which mandates inert‑gas blanketing [1]. This operational simplicity reduces the capital expenditure for nitrogen‑purged warehousing in mid‑scale production and lowers the risk of batch rejection due to oxidative discoloration or potency loss during extended storage .

Sulfonamide and Carboxamide Libraries for HTS

The 98% commercial purity of the target compound versus the ≥ 95% typical specification of the 2‑aminomethyl analogue translates into fewer downstream purification steps after amide or sulfonamide coupling reactions [1]. For high‑throughput screening (HTS) library production, this purity advantage—combined with the absence of a need for amine protection during subsequent cross‑coupling—reduces the per‑compound synthesis cost and improves the probability that screening hits originate from the intended structure rather than from trace reactive impurities .

Application

Selection Property

Validation Focus

Kinase inhibitor diversification

Synthetic step economy

Palladium coupling compatibility without N-protection

CNS-penetrant candidate synthesis

Permeability-solubility balance

Reported logP and predicted pKa context

Agrochemical intermediate synthesis

Ambient storage tolerance

Stability against oxidative discoloration

Sulfonamide and carboxamide HTS libraries

Commercial purity advantage

Cumulative impurity carry-over in multi-step synthesis

• [1] PubChem. (2025). Compound Summary for CID 72213012: (6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1211534-84-7 View Source